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Compound of Interest

Compound Name:
2'-Deoxyadenosine monohydrate-

15N5

Cat. No.: B15558546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methods and data related to

determining the isotopic purity of 2'-Deoxyadenosine monohydrate-15N5. This isotopically

labeled nucleoside is a critical tool in various research and development applications, including

biomolecular NMR and its use as an internal standard in mass spectrometry-based

quantification.[1][2]

Quantitative Data Summary
The isotopic purity of commercially available 2'-Deoxyadenosine monohydrate-15N5 is

typically specified by the manufacturer. The key quantitative parameters are summarized

below.
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Parameter Value Source

Isotopic Enrichment 96-98%
Cambridge Isotope

Laboratories, Inc.[3]

Chemical Purity ≥98%
Cambridge Isotope

Laboratories, Inc.[3]

Molecular Formula C₁₀H₁₃¹⁵N₅O₃·H₂O Inferred

Molecular Weight ~274.22 g/mol
Cambridge Isotope

Laboratories, Inc.[3]

Unlabeled Molecular Weight 269.26 g/mol PubChem[2]

Core Concepts in Isotopic Purity Determination
The determination of isotopic purity for a labeled compound like 2'-Deoxyadenosine
monohydrate-15N5 involves quantifying the extent to which the heavier isotope (¹⁵N) has

replaced the naturally abundant isotope (¹⁴N) at all five nitrogen positions within the molecule.

The primary analytical techniques employed for this purpose are high-resolution mass

spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Mass Spectrometry (MS): This is the most common and direct method for determining isotopic

enrichment. By analyzing the mass-to-charge ratio (m/z) of the molecule, the relative

abundance of the fully labeled species (all five nitrogens as ¹⁵N) versus the unlabeled and

partially labeled species can be determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While MS provides information on the

overall isotopic enrichment, NMR can confirm the specific positions of the isotopic labels and

the structural integrity of the molecule.[1] For ¹⁵N-labeled compounds, ¹⁵N NMR or proton NMR

with ¹⁵N decoupling can be utilized.

Experimental Protocols
The following are detailed methodologies for the two primary analytical techniques used to

assess the isotopic purity of 2'-Deoxyadenosine monohydrate-15N5.
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Isotopic Purity Determination by Liquid
Chromatography-Mass Spectrometry (LC-MS)
This protocol outlines a general procedure for the analysis of 2'-Deoxyadenosine
monohydrate-15N5 using a high-resolution mass spectrometer.

Objective: To determine the isotopic enrichment of 2'-Deoxyadenosine monohydrate-15N5 by

measuring the relative abundance of the ¹⁵N₅-labeled species.

Materials:

2'-Deoxyadenosine monohydrate-15N5 sample

Unlabeled 2'-Deoxyadenosine monohydrate (as a reference standard)

LC-MS grade water with 0.1% formic acid (Mobile Phase A)

LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)

High-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a liquid

chromatography system.

Procedure:

Sample Preparation:

Prepare a stock solution of the 2'-Deoxyadenosine monohydrate-15N5 sample in LC-

MS grade water at a concentration of approximately 1 mg/mL.

Prepare a similar stock solution of the unlabeled 2'-Deoxyadenosine monohydrate.

From the stock solutions, prepare working solutions at a concentration of 1 µg/mL by

diluting with Mobile Phase A.

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).
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Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Gradient:

0-1 min: 5% B

1-5 min: Gradient from 5% to 95% B

5-7 min: Hold at 95% B

7-8 min: Return to 5% B

8-10 min: Re-equilibration at 5% B

Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Mass Analyzer: High resolution (e.g., >60,000).

Scan Range: m/z 100-500.

Data Acquisition: Full scan mode.

Data Analysis:

Acquire the mass spectrum for both the unlabeled and the ¹⁵N₅-labeled samples.

For the unlabeled sample, identify the monoisotopic peak for the protonated molecule

[M+H]⁺.

For the ¹⁵N₅-labeled sample, identify the monoisotopic peak for the fully labeled

protonated molecule [M+5+H]⁺.

Calculate the isotopic enrichment by comparing the peak intensities of the labeled species

to the sum of intensities of all isotopic species (unlabeled, partially labeled, and fully
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labeled). A common approach is to compare the experimental isotopic distribution to

theoretical distributions at different enrichment levels.[4]

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
This protocol provides a general method for confirming the identity and structural integrity of the

2'-Deoxyadenosine monohydrate-15N5.

Objective: To verify the chemical structure and confirm the presence of ¹⁵N at the expected

positions.

Materials:

2'-Deoxyadenosine monohydrate-15N5 sample

Deuterated solvent (e.g., DMSO-d₆)

NMR spectrometer equipped with a proton and nitrogen probe.

Procedure:

Sample Preparation:

Dissolve approximately 5-10 mg of the 2'-Deoxyadenosine monohydrate-15N5 sample

in 0.5 mL of DMSO-d₆.

NMR Acquisition:

¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. The presence of ¹⁵N

will result in splitting of the signals of protons directly bonded to or in close proximity to the

nitrogen atoms (J-coupling).

¹⁵N NMR: Acquire a one-dimensional ¹⁵N NMR spectrum. This will directly show the

chemical shifts of the five nitrogen atoms in the molecule.

2D ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This two-dimensional

experiment correlates protons with their directly attached nitrogen atoms, providing
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definitive assignments and confirming the locations of the ¹⁵N labels.

Data Analysis:

Analyze the ¹H NMR spectrum for the characteristic splitting patterns caused by ¹⁵N

coupling.

In the ¹⁵N NMR spectrum, identify the signals corresponding to the five nitrogen atoms of

the adenosine moiety.

In the ¹H-¹⁵N HSQC spectrum, confirm the correlations between specific protons and

nitrogens, which validates the correct labeling pattern.

Visualizations
The following diagrams illustrate the key processes and relationships discussed in this guide.
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Caption: Experimental workflow for determining the isotopic purity of 2'-Deoxyadenosine
monohydrate-15N5.
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Caption: Logical flow of mass spectrometry analysis for isotopic purity determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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